Methyl-(3-methyl-[1,2,4]oxadiazol-5-YL)-amine

• IUPAC Name: N,3-dimethyl-1,2,4-oxadiazol-5-amine
• InChI: InChI=1S/C4H7N3O/c1-3-6-4(5-2)8-7-3/h1-2H3,(H,5,6,7)
• InChI Key: DMEYUXLHKAIWKJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)NC
• Molecular Formula: C4H7N3O
• Molecular Weight: 113.12 g/mol

Description

“Methyl-(3-methyl-[1,2,4]oxadiazol-5-YL)-amine” is a compound that belongs to the class of 1,2,4-oxadiazoles. Its empirical formula is C5H9N3O and it has a molecular weight of 127.14.

Synthesis Analysis

The synthesis of 1,2,4-oxadiazole derivatives often involves a sequential condensation followed by tandem oxidative cyclization and rearrangement of readily available methyl/benzyl carbazates and aldehydes.

Molecular Structure Analysis

The molecular structure of “Methyl-(3-methyl-[1,2,4]oxadiazol-5-YL)-amine” consists of a five-membered heterocyclic ring system with two carbon atoms, two nitrogen atoms, and one oxygen atom.

Chemical Reactions Analysis

1,2,4-Oxadiazole derivatives have been found to exhibit a broad spectrum of biological activities. They have been synthesized and evaluated for their agricultural activities, showing moderate nematocidal activity against Meloidogyne incognita and anti-fungal activity to Rhizoctonia solani.

Scientific Research Applications

Anticancer Applications

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Vasodilator Applications

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Anticonvulsant Applications

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Antidiabetic Applications

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High-Energy Core Applications

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Agricultural Applications

. . Some compounds have also shown strong antibacterial effects on Xanthomonas oryzae pv. .

Antibacterial Applications

Some 1,2,4-oxadiazole derivatives have shown excellent antibacterial activity against Xanthomonas oryzae pv. . .

Other Miscellaneous Applications

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Mechanism of Action

While the specific mechanism of action for “Methyl-(3-methyl-[1,2,4]oxadiazol-5-YL)-amine” is not mentioned in the search results, 1,2,4-oxadiazole derivatives have been reported to exhibit anticancer activity, with some compounds showing strong antibacterial effects.

Safety and Hazards

While specific safety and hazard information for “Methyl-(3-methyl-[1,2,4]oxadiazol-5-YL)-amine” is not available in the search results, it’s generally advised to avoid dust formation and breathing vapors, mist, or gas when handling similar compounds.

Future Directions

1,2,4-Oxadiazole derivatives, including “Methyl-(3-methyl-[1,2,4]oxadiazol-5-YL)-amine”, have potential for a wide range of applications. They have been successfully utilized as an essential part of the pharmacophore or as a flat, aromatic linker to place required substituents as per potential applications. These molecules have also established themselves as potential high-energy core, and their derivatives have shown favorable oxygen balance and positive heat of formations. Future research may focus on discovering novel molecules with excellent biological activities.